2-(2,3-dimethylphenoxy)-N-8-quinolinylacetamide

• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-quinolin-8-ylacetamide
• InChI: InChI=1S/C19H18N2O2/c1-13-6-3-10-17(14(13)2)23-12-18(22)21-16-9-4-7-15-8-5-11-20-19(15)16/h3-11H,12H2,1-2H3,(H,21,22)
• InChI Key: MLZRCBNKZQWEIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=CC=CC3=C2N=CC=C3)C
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

2-(2,3-dimethylphenoxy)-N-8-quinolinylacetamide, commonly known as DMQAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, neuroscience, and biochemistry.

Mechanism of Action

The mechanism of action of DMQAA is complex and involves multiple pathways. DMQAA has been shown to interact with various proteins and enzymes in the body, including acetylcholinesterase, the GABA(A) receptor, and PARP. DMQAA can also modulate the activity of ion channels in the brain, which can affect neurotransmitter release and neuronal excitability.
Biochemical and Physiological Effects
DMQAA has been shown to have various biochemical and physiological effects in the body. In medicinal chemistry, DMQAA has been shown to improve memory and cognitive function in animal models of Alzheimer's disease. In neuroscience, DMQAA has been shown to have anxiolytic and sedative effects in animal models. In biochemistry, DMQAA has been shown to inhibit the growth of cancer cells and sensitize them to chemotherapy.

Advantages and Limitations for Lab Experiments

DMQAA has several advantages for lab experiments, including its ability to modulate the activity of ion channels and enzymes in the body. However, DMQAA also has several limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for DMQAA research, including:
1. Further studies on the mechanism of action of DMQAA, including its interactions with ion channels and enzymes in the body.
2. Development of more efficient synthesis methods for DMQAA.
3. Studies on the potential applications of DMQAA in other fields, such as immunology and microbiology.
4. Studies on the potential toxicity of DMQAA and its effects on the environment.
5. Development of more water-soluble forms of DMQAA for easier administration in lab experiments.
Conclusion
In conclusion, DMQAA is a chemical compound that has shown potential applications in various fields such as medicinal chemistry, neuroscience, and biochemistry. DMQAA has been extensively studied for its ability to modulate the activity of ion channels and enzymes in the body, and its potential applications in the treatment of Alzheimer's disease, cancer therapy, and other fields. Further research is needed to fully understand the mechanism of action of DMQAA and its potential applications in other fields.

Synthesis Methods

DMQAA can be synthesized through a multi-step process that involves the reaction of 2,3-dimethylphenol with chloroacetyl chloride to form 2-(2,3-dimethylphenoxy)acetyl chloride. This intermediate is then reacted with 8-hydroxyquinoline to form DMQAA.

Scientific Research Applications

DMQAA has been extensively studied for its potential applications in various fields. In medicinal chemistry, DMQAA has shown promising results as a potential drug candidate for the treatment of Alzheimer's disease. Studies have shown that DMQAA can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and cognitive function.
In neuroscience, DMQAA has been studied for its ability to modulate the activity of ion channels in the brain. Studies have shown that DMQAA can enhance the activity of the GABA(A) receptor, which is involved in the regulation of anxiety and sleep.
In biochemistry, DMQAA has been studied for its ability to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. DMQAA has been shown to have potential applications in cancer therapy, as PARP inhibitors can sensitize cancer cells to chemotherapy.